Cas no 2768326-88-9 (1-Phenylbutane-1,4-diamine dihydrochloride)

• Product Name: 1-Phenylbutane-1,4-diamine dihydrochloride
• CAS No: 2768326-88-9
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• CID: 6030286
• PubChem ID: 165993156
• Update Time: 2025-10-17

1-Phenylbutane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2768326-88-9
• EN300-37394936
• 1-phenylbutane-1,4-diamine dihydrochloride
• 1-Phenylbutane-1,4-diamine dihydrochloride

• Inchi： 1S/C10H16N2.2ClH/c11-8-4-7-10(12)9-5-2-1-3-6-9;;/h1-3,5-6,10H,4,7-8,11-12H2;2*1H
• InChI Key： RYVHJRFPPDYVKN-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C1C=CC=CC=1)CCCN

Computed Properties

• Exact Mass: 236.0847040g/mol
• Monoisotopic Mass: 236.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1-Phenylbutane-1,4-diamine dihydrochloride

Research Brief on 1-Phenylbutane-1,4-diamine Dihydrochloride (CAS: 2768326-88-9): Recent Advances and Applications

1-Phenylbutane-1,4-diamine dihydrochloride (CAS: 2768326-88-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenyl and diamine functional groups, has shown promising potential in various therapeutic applications, including as a building block for drug development and as a modulator of biological pathways. Recent studies have focused on its synthesis optimization, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of 1-Phenylbutane-1,4-diamine dihydrochloride has been refined in recent years to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. Researchers have also explored its stability under various conditions, which is essential for its formulation into pharmaceutical products.

Pharmacological studies have revealed that 1-Phenylbutane-1,4-diamine dihydrochloride exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Its interaction with specific receptors in the central nervous system suggests potential applications in treating neurological disorders such as depression and anxiety. Additionally, preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent.

Recent clinical trials have further investigated the safety and efficacy of 1-Phenylbutane-1,4-diamine dihydrochloride in human subjects. Early-phase trials have reported favorable pharmacokinetic profiles, with good bioavailability and minimal adverse effects. These findings underscore its potential as a viable candidate for further drug development. However, more extensive Phase II and III trials are needed to confirm its therapeutic benefits and establish optimal dosing regimens.

In conclusion, 1-Phenylbutane-1,4-diamine dihydrochloride (CAS: 2768326-88-9) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its versatile applications, from neurotransmitter modulation to anti-inflammatory effects, highlight its potential as a multifunctional therapeutic agent. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical utility, paving the way for novel treatments in various medical fields.